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Compound of Interest

Compound Name: Erbium oxide

Cat. No.: B7798102 Get Quote

This guide provides comprehensive, procedural information for the safe handling, storage, and

disposal of Erbium (III) oxide (Er₂O₃) in a laboratory setting. Adherence to these protocols is

critical for minimizing risk and ensuring a safe research environment.

Pre-Handling Risk Assessment and Preparation
Before working with Erbium (III) oxide, a thorough risk assessment is mandatory. While

generally considered to have low toxicity, it can cause irritation upon contact with skin, eyes, or

the respiratory tract if inhaled.[1][2] Long-term exposure effects are not fully investigated,

necessitating precautionary measures.[1]

Key Physical and Chemical Properties:

The following table summarizes key quantitative data for Erbium (III) oxide, which is essential

for risk assessment and handling.
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Property Value Citations

CAS Number 12061-16-4 [1][2][3][4]

Appearance Pink, odorless powder [1][2]

Molecular Formula Er₂O₃ [2][4][5]

Molecular Weight 382.52 - 382.56 g/mol [1][4]

Density 8.64 g/cm³ [1][5][6]

Melting Point 2344°C [1]

Solubility
Insoluble in water; moderately

soluble in strong mineral acids.
[1][5]

Acute Toxicity

Erbium compounds have low

to moderate toxicity; detailed

studies are limited. Rats

tolerated 1,000 mg/kg of rare

earth oxides orally or

intraperitoneally.

[6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary line of defense against exposure. The following

equipment is mandatory when handling Erbium (III) oxide powder.

Respiratory Protection: To prevent inhalation of dust, a NIOSH/MSHA-approved respirator is

essential, especially when dust is generated.[1][6] Use a particulate filter device (EN 143, P1

type or higher) or a full-face respirator if exposure limits are exceeded or irritation occurs.[3]

[7][8]

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to

EN 166 (EU) or NIOSH (US) standards.[7][9]

Hand Protection: Chemical-resistant, impervious gloves (e.g., nitrile) tested according to EN

374 are required.[3][7] Gloves must be inspected before use and disposed of properly after

handling.[4][9] Always wash hands thoroughly after removing gloves.[4][9]
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Skin and Body Protection: Wear a lab coat, impervious clothing, and appropriate protective

gear to prevent skin contact.[7][9] Contaminated clothing should be removed immediately

and washed before reuse.[1]

Operational Plan: Step-by-Step Handling Protocol
All work with Erbium (III) oxide powder should be conducted in a controlled and well-ventilated

environment to minimize dust generation.

Step 1: Workspace Preparation

Ensure work is performed in a well-ventilated area, preferably within a chemical fume hood.

[1][7]

Keep the container tightly closed when not in use.[5][7]

Ensure an eyewash station and safety shower are readily accessible.

Step 2: Handling the Compound

Avoid creating dust during handling.[6][7]

Use non-sparking tools to prevent ignition sources.[7]

Avoid contact with skin, eyes, and clothing.[5][7]

Do not breathe in the dust.[6][7]

After handling, wash hands and other exposed areas thoroughly with soap and water.[4][6]

Step 3: Storage

Store Erbium (III) oxide in a tightly sealed container.[1][7]

The storage area must be cool, dry, and well-ventilated.[1][6][7]

Store away from incompatible materials such as water/moisture, oxidizing agents, and

carbon dioxide.[6]
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1. Preparation Phase

2. Handling & Emergency

3. Post-Handling & Disposal

Conduct Risk Assessment

Gather Mandatory PPE
(Respirator, Goggles, Gloves, Lab Coat)

Prepare Workspace
(Fume Hood, Ventilation)

Handle Erbium Oxide Powder

Proceed to Handle

Spill Occurs!

Potential Hazard

Decontaminate Workspace
& Wash Hands

Task Complete

Spill Cleanup Protocol
(Ventilate, Use HEPA Vacuum,

Avoid Dust, Wear Full PPE)

Activate

Resume When Safe

Waste Disposal

Seal in Labeled Container
Follow Licensed Disposal Protocol

Click to download full resolution via product page

Caption: Workflow for Safely Handling Erbium (III) Oxide.
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Emergency and Disposal Plans
Accidental Release Measures (Spills) In the event of a spill, immediate and careful action is

required to prevent contamination and exposure.

Evacuate and Ventilate: Evacuate non-essential personnel and ensure the area is well-

ventilated.[6][7]

Control Dust: Avoid any actions that raise dust.[6][7] Do not use compressed air to clean

surfaces.[6]

Cleanup: Use a vacuum cleaner equipped with a HEPA filter to clean up spills.[1][6]

Alternatively, carefully sweep the material, preferably using a wet sweeping method to

minimize dust dispersion.[1]

Containment: Place the collected material into a suitable, sealed, and properly labeled

container for disposal.[6][9]

Environmental Precautions: Do not allow the material to enter drains, sewers, or water

bodies.[6][7]

First Aid Procedures

Inhalation: Move the affected person to fresh air immediately.[1][4] If breathing is difficult,

provide oxygen.[4] Seek medical attention.[1]

Skin Contact: Remove contaminated clothing.[6] Immediately rinse the affected skin with

plenty of soap and water for at least 15 minutes.[1][6] Seek medical attention if irritation

persists.[6]

Eye Contact: Immediately flush the eyes with plenty of lukewarm water or saline for at least

15 minutes, including under the eyelids.[1][6] Seek immediate medical attention.[1]

Ingestion: Rinse the mouth with water.[4][6] Do not induce vomiting.[2][6] Seek medical

attention.[4]

Disposal Plan All waste containing Erbium (III) oxide must be treated as chemical waste and

disposed of according to federal, state, and local regulations.[6]
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Containment: Collect waste material in suitable, closed, and clearly labeled containers.[4][9]

Disposal Route: Do not dispose of via standard drains or trash.[7] Arrange for disposal

through a licensed chemical waste disposal company.[7][9] Surplus and non-recyclable

solutions should be offered to a licensed disposal service.[9]

Packaging: Contaminated packaging should be treated as the product itself and disposed of

accordingly.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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